Cas no 2229288-52-0 (O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine)

• Product Name: O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine
• CAS No: 2229288-52-0
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6489993
• PubChem ID: 165710593
• Update Time: 2025-06-08

O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine
• EN300-1913604
• O-[2-(2-bromo-6-methoxyphenyl)propyl]hydroxylamine
• 2229288-52-0

• Inchi： 1S/C10H14BrNO2/c1-7(6-14-12)10-8(11)4-3-5-9(10)13-2/h3-5,7H,6,12H2,1-2H3
• InChI Key： OZHFDKNXTUYOGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C)CON)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine

Introduction to O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine (CAS No. 2229288-52-0)

O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine (CAS No. 2229288-52-0) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a propylhydroxylamine moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable candidate for further investigation.

The synthesis of O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine typically involves multi-step reactions, starting from readily available starting materials such as 2-bromo-6-methoxybenzaldehyde. The key steps in the synthesis include the formation of an intermediate aldehyde, followed by reductive amination to introduce the propylhydroxylamine group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, reducing the overall cost and improving scalability.

In terms of its physical and chemical properties, O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine is a colorless to pale yellow liquid with a molecular weight of approximately 305.14 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

One of the primary areas of interest for O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine is its potential as a lead compound in drug discovery. Recent studies have shown that this compound possesses promising biological activities, including anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be further developed into therapeutic agents for treating inflammatory diseases.

In addition to its anti-inflammatory properties, O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California found that this compound effectively reduced neuronal cell death induced by oxidative stress and glutamate excitotoxicity. These results indicate that O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine is not yet fully understood, but preliminary studies suggest that it may exert its effects through multiple pathways. For example, it has been shown to modulate the activity of key enzymes involved in inflammation and oxidative stress, such as cyclooxygenase (COX) and nitric oxide synthase (NOS). Additionally, the compound may interact with specific receptors or signaling pathways to exert its neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully assess the long-term safety and efficacy of this compound.

In conclusion, O-2-(2-bromo-6-methoxyphenyl)propylhydroxylamine (CAS No. 2229288-52-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and medicinal chemistry. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, paving the way for innovative treatments for various diseases.